Cas no 1349988-68-6 (4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine)

• Product Name: 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• CAS No: 1349988-68-6
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 4787851
• Update Time: 2025-10-31

4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• 4-Methyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrazol-5-amine

• Inchi： 1S/C11H10F3N3/c1-7-6-16-17(10(7)15)9-4-2-3-8(5-9)11(12,13)14/h2-6H,15H2,1H3
• InChI Key： KEDRSZBMKGJUSR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(=C(C)C=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 342.8±42.0 °C at 760 mmHg
• Flash Point: 161.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine (CAS No. 1349988-68-6): A Comprehensive Overview

4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine, identified by its CAS number 1349988-68-6, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic amine features a pyrazole core substituted with a methyl group at the 4-position and a trifluoromethylphenyl group at the 1-position. The presence of these functional groups imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The compound's structure, characterized by its trifluoromethyl moiety, contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. The pyrazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The combination of these features makes 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, compounds containing the pyrazole scaffold have shown efficacy in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The methyl and trifluoromethyl substituents in 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine are believed to enhance binding affinity to target proteins, thereby improving drug potency.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have demonstrated preclinical activity against various cancer types by modulating key signaling pathways involved in cell proliferation and survival. The trifluoromethyl group, in particular, is known to increase metabolic stability and reduce susceptibility to enzymatic degradation, which can prolong the half-life of a drug molecule. This property is highly desirable for therapeutic agents that require prolonged exposure to achieve therapeutic efficacy.

The pharmacokinetic profile of 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine has been the subject of several studies aimed at optimizing drug delivery systems. Researchers have explored various formulations to enhance bioavailability and target specificity. For example, prodrugs and nanoparticles have been investigated as potential delivery vehicles for this compound. These approaches aim to improve systemic circulation time while minimizing off-target effects.

In addition to its oncological potential, 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine has shown promise in other therapeutic areas. Preclinical data suggest that it may have anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The compound's ability to modulate immune responses makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Furthermore, its structural features may allow it to interact with receptors involved in pain perception, potentially making it useful in developing novel analgesics.

The synthesis of 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for the introduction of additional functional groups that can further enhance pharmacological properties.

The compound's solubility profile has also been a focus of research efforts aimed at improving its bioavailability. Poor solubility can limit drug absorption and distribution within the body, thereby reducing therapeutic efficacy. Researchers have explored various strategies to enhance solubility, including salt formation and the use of solubilizing agents. These modifications can significantly improve pharmacokinetic parameters without compromising safety or efficacy.

Evaluation of 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine in preclinical models has provided valuable insights into its biological activity and potential side effects. In vitro studies using cell lines relevant to cancer biology have demonstrated dose-dependent inhibition of proliferation and induction of apoptosis. Similarly, animal models have shown that the compound can effectively reduce tumor growth while maintaining acceptable safety margins.

The development pipeline for this compound includes several stages that are critical for translating preclinical findings into clinical applications. These stages encompass formulation development, toxicology studies, and clinical trials involving human subjects. Each step is designed to ensure that the final drug product is safe, effective, and suitable for widespread use.

The role of computational chemistry in optimizing 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information can guide structural modifications aimed at improving potency and selectivity while minimizing side effects.

In conclusion, 4-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-am ine (CAS No.1349988-68-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology, inflammation management, and pain relief make it an attractive candidate for further development. As research continues to uncover new therapeutic possibilities for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.